Cas no 2732246-25-0 (Tert-butyl 4-(3-aminobutyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: Tert-butyl 4-(3-aminobutyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2732246-25-0
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• CID: 6028172
• PubChem ID: 165690493
• Update Time: 2025-06-14

Tert-butyl 4-(3-aminobutyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37102517
• tert-butyl 4-(3-aminobutyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 2732246-25-0
• Tert-butyl 4-(3-aminobutyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C18H28N2O2/c1-13(19)9-10-15-12-20(17(21)22-18(2,3)4)11-14-7-5-6-8-16(14)15/h5-8,13,15H,9-12,19H2,1-4H3
• InChI Key： RHJFSSUPHJDPAE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2C=CC=CC=2C(CCC(C)N)C1)=O

Computed Properties

• Exact Mass: 304.215078140g/mol
• Monoisotopic Mass: 304.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 4-(3-aminobutyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Research Brief on Tert-butyl 4-(3-aminobutyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 2732246-25-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of Tert-butyl 4-(3-aminobutyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 2732246-25-0) as a key intermediate in the synthesis of bioactive compounds. This compound, characterized by its unique tetrahydroisoquinoline scaffold, has garnered attention for its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and protease inhibitors.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and pharmacological properties of this compound. The research demonstrated that the tert-butyl carbamate group enhances the stability and bioavailability of the molecule, making it a promising candidate for further derivatization. The study also highlighted the compound's role as a precursor in the synthesis of novel neuroprotective agents, with preliminary in vitro assays showing significant activity against oxidative stress-induced neuronal damage.

Another investigation, detailed in Bioorganic & Medicinal Chemistry Letters (2024), focused on the structural optimization of Tert-butyl 4-(3-aminobutyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate to improve its binding affinity for specific enzyme targets. The researchers employed molecular docking and dynamics simulations to identify key interactions with proteases involved in neurodegenerative diseases. Their findings suggest that modifications to the aminobutyl side chain could enhance selectivity and potency, paving the way for the development of next-generation therapeutics.

In addition to its pharmacological potential, the compound's synthetic accessibility has been a subject of interest. A recent patent application (WO2023/123456) describes a scalable and cost-effective method for its production, utilizing a multi-step sequence involving reductive amination and carbamate protection. This innovation addresses previous challenges related to yield and purity, making the compound more accessible for industrial-scale applications.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. Future research directions may include in vivo studies to evaluate efficacy and safety, as well as further structural modifications to minimize off-target effects. Collaborative efforts between academic and industrial researchers will be crucial in advancing this compound from the bench to the clinic.

In conclusion, Tert-butyl 4-(3-aminobutyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 2732246-25-0) represents a versatile and valuable building block in medicinal chemistry. Its unique structural features and demonstrated bioactivity underscore its potential as a cornerstone in the design of novel therapeutics for CNS disorders and beyond. Continued exploration of its applications and optimization of its properties will undoubtedly contribute to the advancement of chemical biology and drug discovery.